Cas no 909086-61-9 (2-CHLORO-5-METHYL-1H-IMIDAZOLE)

2-CHLORO-5-METHYL-1H-IMIDAZOLE Properties

Names and Identifiers

• 2-CHLORO-5-METHYL-1H-IMIDAZOLE
• EN300-200941
• SCHEMBL12778263
• AB53096
• AT40998
• 2-Chloro-4-methyl-1H-imidazole
• AKOS006348470
• SCHEMBL1582544
• 2-chloro-5-methyl-1H-imidazole
• CS-0238799
• 909086-61-9
• AKOS002658145
• +Expand

• MDL： MFCD09835023
• InChIKey： FITMUOODICYTRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5ClN2/c1-3-2-6-4(5)7-3/h2H,1H3,(H,6,7)
• SMILES： Cc1cnc([nH]1)Cl

Computed Properties

• Exact Mass: 116.0141259Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.0141259Da
• Heavy Atom Count: 7
• Complexity: 66.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Boiling Point: 260.9±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 136.8±11.0 °C
• Density: 1.3±0.1 g/cm3